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Compound of Interest

Compound Name: PTHrP (1-36)

Cat. No.: B10822653 Get Quote

Application Notes and Protocols for PTHrP (1-
36) Peptide
These application notes provide detailed guidelines for the handling, long-term storage, and

use of Parathyroid Hormone-Related Protein (1-36) [PTHrP (1-36)] peptide for research and

drug development purposes.

Peptide Characteristics
Name: Parathyroid Hormone-Related Protein (1-36) Sequence: H-Ala-Val-Ser-Glu-His-Gln-

Leu-Leu-His-Asp-Lys-Gly-Lys-Ser-Ile-Gln-Asp-Leu-Arg-Arg-Arg-Phe-Phe-Leu-His-His-Leu-Ile-

Ala-Glu-Ile-His-Thr-Ala-Glu-Ile-OH.[1] Molecular Formula: C₁₉₁H₃₀₅N₅₉O₅₂[1] Molecular Weight:

4259.85 g/mol [1]

Handling and Storage
Proper handling and storage of PTHrP (1-36) are critical to maintain its biological activity and

ensure experimental reproducibility. The peptide is typically supplied in a lyophilized powder

form.

General Handling Precautions
Personal Protective Equipment: Always wear gloves, a lab coat, and safety glasses when

handling the peptide.
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Hygroscopic Nature: Lyophilized peptides are often hygroscopic. To prevent moisture

absorption, allow the vial to equilibrate to room temperature in a desiccator before opening.

Weighing: If weighing is required, do so quickly in a clean, dry environment.

Ventilation: Handle the peptide in a well-ventilated area.

Long-Term Storage Conditions
Quantitative data for the storage of PTHrP (1-36) is summarized in the table below.

Form
Storage
Temperature

Duration Recommendations

Lyophilized Powder -80°C Years
Recommended for

long-term storage.

-20°C Months to Years
Suitable for long-term

storage.[2]

4°C
Short-term (days to

weeks)
For immediate use.

Room Temperature Weeks

Stable for short

periods, but colder

temperatures are

recommended.

Reconstituted Solution -80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.

Addition of a carrier

protein (e.g., 0.1%

BSA or HSA) is

recommended.[2]

-20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.[2]

4°C 2-7 days For short-term use.
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Reconstitution of Lyophilized Peptide
The choice of solvent for reconstitution depends on the experimental application.

Recommended Solvents
Solvent Concentration Notes

Sterile, nuclease-free water -
Recommended for initial

reconstitution.

Bacteriostatic saline -
Used in some in vivo studies.

[3]

10 mM Acetic Acid 10 mM
Can improve solubility for stock

solutions.[4]

Phosphate-Buffered Saline

(PBS)
pH 7.4

Used for some applications,

but solubility may be limited at

higher concentrations.[4]

Reconstitution Protocol
Allow the lyophilized peptide vial to warm to room temperature in a desiccator.

Briefly centrifuge the vial to ensure the powder is at the bottom.

Add the desired volume of the appropriate sterile, cold solvent to the vial.

Gently vortex or pipette up and down to dissolve the peptide completely. Avoid vigorous

shaking.

For long-term storage of the reconstituted peptide, it is highly recommended to aliquot the

solution into smaller volumes to minimize freeze-thaw cycles.

Note on Solubility: PTHrP (1-36) may exhibit limited solubility in neutral pH buffers at

concentrations above 1x10⁻⁴ M.[4] If solubility issues arise, consider using a dilute acidic

solution for the initial stock and then diluting with the experimental buffer.

Experimental Protocols
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In Vitro cAMP Accumulation Assay
This protocol is designed to measure the ability of PTHrP (1-36) to stimulate intracellular cyclic

AMP (cAMP) production in a cell-based assay.

Day 1 Day 2

Seed HEK293 cells expressing PTH1R
in 24-well plates Wash cells with serum-free media Pre-incubate with IBMX (phosphodiesterase inhibitor) Stimulate with PTHrP (1-36)

(e.g., 100 nM for 10-30 min) Lyse cells Measure cAMP levels (e.g., ELISA)

Click to download full resolution via product page

Workflow for a typical in vitro cAMP accumulation assay.

Cell Culture: Seed HEK293 cells stably expressing the human PTH/PTHrP type 1 receptor

(PTH1R) in 24-well plates at a density that will result in a confluent monolayer on the day of

the experiment. Culture the cells in appropriate growth medium overnight.

Cell Washing: On the day of the assay, aspirate the growth medium and wash the cells once

with serum-free medium.

Pre-incubation: Add serum-free medium containing a phosphodiesterase inhibitor, such as 3-

isobutyl-1-methylxanthine (IBMX), to each well and incubate for a short period (e.g., 10

minutes) at 37°C.

Peptide Stimulation: Add varying concentrations of PTHrP (1-36) to the wells and incubate

for the desired time (e.g., 10-30 minutes) at 37°C. A typical concentration for maximal

stimulation is 100 nM.

Cell Lysis: After incubation, aspirate the medium and lyse the cells according to the

instructions of the cAMP assay kit being used.

cAMP Measurement: Determine the intracellular cAMP concentration using a commercially

available cAMP assay kit (e.g., ELISA-based).
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Data Analysis: Plot the cAMP concentration as a function of PTHrP (1-36) concentration to

determine the EC₅₀.

In Vivo Administration Protocol (Rodent Model)
This protocol provides a general guideline for the subcutaneous administration of PTHrP (1-36)
in a mouse model.

Reconstitute lyophilized PTHrP (1-36)
in sterile saline

Determine the appropriate dose
(e.g., 160 µg/kg body weight) Administer via subcutaneous injection Monitor physiological responses

(e.g., blood glucose, plasma insulin)
Collect tissues for analysis

(e.g., pancreas for beta cell mass)

Click to download full resolution via product page

General workflow for in vivo administration of PTHrP (1-36).

Peptide Preparation: Reconstitute lyophilized PTHrP (1-36) in sterile saline to the desired

stock concentration.

Dosing: Determine the appropriate dose based on the experimental design. For example, a

dose of 160 µg/kg body weight has been used in mice to study beta cell regeneration.[5]

Administration: Administer the PTHrP (1-36) solution to the mice via subcutaneous injection.

Monitoring: Monitor the animals for any physiological changes according to the study

protocol. This may include measurements of blood glucose, plasma insulin, or other relevant

biomarkers.

Tissue Collection: At the end of the study period, euthanize the animals and collect tissues

for further analysis, such as immunohistochemistry or gene expression studies.

Signaling Pathways
PTHrP (1-36) exerts its biological effects primarily through the PTH/PTHrP type 1 receptor

(PTH1R), a G protein-coupled receptor. Activation of PTH1R initiates several downstream

signaling cascades.

PTHrP (1-36) Signaling Network
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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